![molecular formula C11H21NO3 B1476908 2-(2-(Ethoxymethyl)pyrrolidin-1-yl)butanoic acid CAS No. 2097944-20-0](/img/structure/B1476908.png)
2-(2-(Ethoxymethyl)pyrrolidin-1-yl)butanoic acid
Overview
Description
2-(2-(Ethoxymethyl)pyrrolidin-1-yl)butanoic acid is a useful research compound. Its molecular formula is C11H21NO3 and its molecular weight is 215.29 g/mol. The purity is usually 95%.
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Scientific Research Applications
Medicinal Chemistry Applications
A study describes the synthesis of a series of 3-aryl(pyrrolidin-1-yl)butanoic acids, highlighting one analog with high affinity for αvβ6 integrin, a potential target for idiopathic pulmonary fibrosis treatment. This work underscores the therapeutic potential of such compounds in treating fibrotic diseases (Procopiou et al., 2018).
Another investigation focused on the diastereoselective synthesis of a non-peptidic αvβ6 integrin antagonist, demonstrating its significance in idiopathic pulmonary fibrosis therapy and providing insights into synthesis strategies for similar compounds (Anderson et al., 2016).
Corrosion Inhibition
Research on pyrrolidine derivatives for corrosion inhibition revealed novel compounds that significantly inhibit steel corrosion in sulfuric acid, emphasizing the role of organic inhibitors in protecting metal surfaces (Bouklah et al., 2006).
Quantum Chemical Investigation
A study using DFT and quantum-chemical calculations explored the molecular properties of substituted pyrrolidinones, contributing to the understanding of electronic properties and reactivity of these compounds (Bouklah et al., 2012).
Properties
IUPAC Name |
2-[2-(ethoxymethyl)pyrrolidin-1-yl]butanoic acid | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H21NO3/c1-3-10(11(13)14)12-7-5-6-9(12)8-15-4-2/h9-10H,3-8H2,1-2H3,(H,13,14) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
FQNOBEHQGVSQLP-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCC(C(=O)O)N1CCCC1COCC | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H21NO3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
215.29 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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